molecular formula C18H20N2O2S B346764 2-(acetylamino)-N-(2-methylphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

2-(acetylamino)-N-(2-methylphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

Cat. No.: B346764
M. Wt: 328.4g/mol
InChI Key: QATJUZVPPXRKRQ-UHFFFAOYSA-N
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Description

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Properties

Molecular Formula

C18H20N2O2S

Molecular Weight

328.4g/mol

IUPAC Name

2-acetamido-N-(2-methylphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

InChI

InChI=1S/C18H20N2O2S/c1-11-7-3-5-9-14(11)20-17(22)16-13-8-4-6-10-15(13)23-18(16)19-12(2)21/h3,5,7,9H,4,6,8,10H2,1-2H3,(H,19,21)(H,20,22)

InChI Key

QATJUZVPPXRKRQ-UHFFFAOYSA-N

SMILES

CC1=CC=CC=C1NC(=O)C2=C(SC3=C2CCCC3)NC(=O)C

Canonical SMILES

CC1=CC=CC=C1NC(=O)C2=C(SC3=C2CCCC3)NC(=O)C

Origin of Product

United States

Chemical Reactions Analysis

Cambridge ID 5666979 undergoes several types of chemical reactions, including:

    Oxidation: This reaction involves the loss of electrons and can be facilitated by oxidizing agents such as potassium permanganate or hydrogen peroxide.

    Reduction: This reaction involves the gain of electrons and can be facilitated by reducing agents such as lithium aluminum hydride or sodium borohydride.

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